molecular formula C16H14BrCl2NO B8662736 1-(3-Bromophenyl)-2-((2,4-dichlorobenzyl)(methyl)amino)ethanone

1-(3-Bromophenyl)-2-((2,4-dichlorobenzyl)(methyl)amino)ethanone

Cat. No. B8662736
M. Wt: 387.1 g/mol
InChI Key: AZUYZLMYTQDSCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Bromophenyl)-2-((2,4-dichlorobenzyl)(methyl)amino)ethanone is a useful research compound. Its molecular formula is C16H14BrCl2NO and its molecular weight is 387.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(3-Bromophenyl)-2-((2,4-dichlorobenzyl)(methyl)amino)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-Bromophenyl)-2-((2,4-dichlorobenzyl)(methyl)amino)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(3-Bromophenyl)-2-((2,4-dichlorobenzyl)(methyl)amino)ethanone

Molecular Formula

C16H14BrCl2NO

Molecular Weight

387.1 g/mol

IUPAC Name

1-(3-bromophenyl)-2-[(2,4-dichlorophenyl)methyl-methylamino]ethanone

InChI

InChI=1S/C16H14BrCl2NO/c1-20(9-12-5-6-14(18)8-15(12)19)10-16(21)11-3-2-4-13(17)7-11/h2-8H,9-10H2,1H3

InChI Key

AZUYZLMYTQDSCV-UHFFFAOYSA-N

Canonical SMILES

CN(CC1=C(C=C(C=C1)Cl)Cl)CC(=O)C2=CC(=CC=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 1 L 3-necked round-bottom flask purged and maintained with an inert atmosphere of nitrogen, was placed a solution of 2-bromo-1-(3-bromophenyl)ethanone (55 g, 199.28 mmol, 1.00 equiv) in 1,4-dioxane (300 mL), TEA (40 g, 396.04 mmol, 1.99 equiv), and (2,4-dichlorophenyl)-N-methylmethanamine (38 g, 201.06 mmol, 1.01 equiv). The resulting solution was stirred for 2 h at 25° C. in an oil bath. The solids were filtered out and the filtrate was used without any further purification.
Quantity
55 g
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
40 g
Type
reactant
Reaction Step Two
Quantity
38 g
Type
reactant
Reaction Step Three
Quantity
300 mL
Type
solvent
Reaction Step Four

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